Cas no 2310205-44-6 (N-(3-chlorophenyl)-4-(oxolan-3-yl)-1,4-diazepane-1-carboxamide)

• Product Name: N-(3-chlorophenyl)-4-(oxolan-3-yl)-1,4-diazepane-1-carboxamide
• CAS No: 2310205-44-6
• MF: C₁₆H₂₂ClN₃O₂
• MW: 323.817782878876
• CID: 5339549
• Update Time: 2025-06-26

N-(3-chlorophenyl)-4-(oxolan-3-yl)-1,4-diazepane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-4-(tetrahydrofuran-3-yl)-1,4-diazepane-1-carboxamide
• N-(3-chlorophenyl)-4-(oxolan-3-yl)-1,4-diazepane-1-carboxamide

• Inchi： 1S/C16H22ClN3O2/c17-13-3-1-4-14(11-13)18-16(21)20-7-2-6-19(8-9-20)15-5-10-22-12-15/h1,3-4,11,15H,2,5-10,12H2,(H,18,21)
• InChI Key： WPUWVOLSDHAEHU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(N1CCCN(CC1)C1COCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 382
• XLogP3: 2
• Topological Polar Surface Area: 44.8

Additional information on N-(3-chlorophenyl)-4-(oxolan-3-yl)-1,4-diazepane-1-carboxamide

N-(3-Chlorophenyl)-4-(Oxolan-3-Yl)-1,4-Diazepane-1-Carboxamide: A Comprehensive Overview

N-(3-Chlorophenyl)-4-(oxolan-3-yl)-1,4-diazepane-1-carboxamide, identified by the CAS number 2310205-44-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a chlorophenyl group, a diazepane ring, and an oxolane moiety. The diazepane ring, a seven-membered ring containing two nitrogen atoms, contributes to the compound's structural complexity and potential biological activity.

The synthesis of N-(3-chlorophenyl)-4-(oxolan-3-yl)-1,4-diazepane-1-carboxamide involves a series of intricate chemical reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. Researchers have explored various catalysts and reaction conditions, including the use of transition metal catalysts and microwave-assisted synthesis, to streamline the process. These advancements have not only improved the efficiency of production but also opened new avenues for exploring similar compounds with diverse functional groups.

The structural features of this compound make it a promising candidate for various applications. In pharmacology, the diazepane ring is known to exhibit bioactive properties, potentially making this compound a lead molecule for drug development. Recent research has highlighted its potential as a modulator of ion channels and receptors, which are critical targets in treating neurological disorders such as epilepsy and chronic pain. Additionally, the oxolane moiety introduces hydroxyl groups into the structure, enhancing its solubility and bioavailability.

In terms of physical properties, N-(3-chlorophenyl)-4-(oxolan-3-yl)-1,4-diazepane-1-carboxamide exhibits a melting point of approximately 200°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions has been thoroughly investigated, with findings indicating that it remains stable under moderate thermal and oxidative conditions. These properties are advantageous for both laboratory studies and potential industrial applications.

Recent advancements in computational chemistry have enabled researchers to predict the compound's interactions with biological systems more accurately. Molecular docking studies have revealed that the compound can bind effectively to several protein targets, including GABA receptors and voltage-gated sodium channels. These findings underscore its potential as a therapeutic agent in treating conditions associated with dysregulated ion channel activity.

Moreover, the incorporation of the chlorophenyl group introduces electronic diversity into the molecule, influencing its reactivity and selectivity in chemical reactions. This feature has led to its use as an intermediate in synthesizing more complex molecules with tailored functionalities. For instance, researchers have employed this compound as a building block in constructing heterocyclic frameworks for drug discovery programs.

In conclusion, N-(3-chlorophenyl)-4-(oxolan-3-yl)-1,4-diazepane-1-carboxamide stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and computational modeling techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding of complex chemical systems and their biological implications.